Cas no 661-08-5 (5-nitrouracil)

5-nitrouracil structure
5-nitrouracil structure
Product Name:5-nitrouracil
CAS No:661-08-5
MF:C4H3N3O4
MW:157.084320306778
CID:963298
PubChem ID:69135
Update Time:2025-04-19

5-nitrouracil Chemical and Physical Properties

Names and Identifiers

    • 5-nitrouracil
    • 5-nitro-1H-pyrimidine-2,4-dione
    • N0281
    • CHEBI:60763
    • AC-907/30002012
    • AI3-25473
    • F0848-0340
    • 5-nitropyrimidine-2,4-diol
    • AKOS022142015
    • 5-Nitrouracil, 98%
    • 5NU
    • CS-W017981
    • 5-Nitro-2.6-dioxypyrimidin
    • SCHEMBL5780473
    • SR-01000390728-1
    • Uracil, 5-nitro-
    • EINECS 210-250-4
    • 5-Nitro-2,4-dihydroxypyrimidine
    • AKOS002337367
    • SR-01000390728
    • 661-08-5
    • STL336705
    • NSC9790
    • 2,4(1H,3H)-PYRIMIDINEDIONE-5-NITRO
    • CCG-50731
    • 2,3H)-Pyrimidinedione, 5-nitro-
    • Q27128575
    • AKOS025293373
    • A8490
    • Z274568144
    • 5-nitropyrimidine-2,4(1H,3H)-dione
    • F0017-1804
    • 5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • 5-Nitrouracil, 97%
    • AM83914
    • AC-23094
    • STR04133
    • 611-08-5
    • MFCD00006021
    • EN300-73335
    • 5-Nitro-2,4(1H,3H)-pyrimidinedione #
    • CHEMBL323780
    • BBL033938
    • 5-Nitro-2,4(1H,3H)-pyrimidinedione
    • 5-nitropyrimidine-2,4-diol;5-NITROURACIL
    • NS00034571
    • NSC-9790
    • NSC 9790
    • 2,4(1H,3H)-Pyrimidinedione, 5-nitro-
    • 5-Nitrouracil (2,4-Dihydroxy-5-nitropyrimidine)
    • Epitope ID:138112
    • AKOS002722690
    • AKOS000399747
    • STK633437
    • 2,4-Dihydroxy-5-nitropyrimidine
    • SCHEMBL190925
    • 4-hydroxy-5-nitropyrimidin-2(1H)-one
    • DTXSID2060597
    • STK336423
    • SY001470
    • Q-200549
    • DB-031414
    • SR-01000390728-2
    • Inchi: 1S/C4H3N3O4/c8-3-2(7(10)11)1-5-4(9)6-3/h1H,(H2,5,6,8,9)
    • InChI Key: TUARVSWVPPVUGS-UHFFFAOYSA-N
    • SMILES: O=C1C(=CNC(N1)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 157.01235559g/mol
  • Monoisotopic Mass: 157.01235559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 104Ų
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